Cas no 1056615-18-9 (tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate)
Tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate is a brominated thiophene derivative featuring a carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions. The 4-bromothiophene moiety offers a reactive site for cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s balanced reactivity and protective group compatibility contribute to its utility in constructing complex heterocyclic frameworks.
1056615-18-9 structure
Product Name:tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate
CAS No:1056615-18-9
MF:C11H16BrNO2S
MW:306.219241142273
CID:5630314
PubChem ID:57984517
Update Time:2025-05-28
tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 1056615-18-9
- SCHEMBL8213726
- tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate
- EN300-28291444
- tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate
-
- Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-5-4-9-6-8(12)7-16-9/h6-7H,4-5H2,1-3H3,(H,13,14)
- InChI Key： GXTATMVJNQUYNF-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 305.00851g/mol
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 66.6Ų
tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28291444-1g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 1g |
$728.0 | 2023-09-08 | ||
| Enamine | EN300-28291444-5g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 5g |
$2110.0 | 2023-09-08 | ||
| Enamine | EN300-28291444-10g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 10g |
$3131.0 | 2023-09-08 | ||
| Enamine | EN300-28291444-0.05g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-28291444-0.1g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-28291444-0.25g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-28291444-0.5g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28291444-1.0g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-28291444-2.5g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28291444-5.0g |
tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate |
1056615-18-9 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 |
tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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